N-[2-(4-isopropoxyphenyl)ethyl]-2-(2-oxo-1-piperidinyl)acetamide

• IUPAC Name: 2-(2-oxopiperidin-1-yl)-N-[2-(4-propan-2-yloxyphenyl)ethyl]acetamide
• InChI: InChI=1S/C18H26N2O3/c1-14(2)23-16-8-6-15(7-9-16)10-11-19-17(21)13-20-12-4-3-5-18(20)22/h6-9,14H,3-5,10-13H2,1-2H3,(H,19,21)
• InChI Key: YIBPIALMLZHADX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=CC=C(C=C1)CCNC(=O)CN2CCCCC2=O
• Molecular Formula: C18H26N2O3
• Molecular Weight: 318.4 g/mol

Description

N-[2-(4-isopropoxyphenyl)ethyl]-2-(2-oxo-1-piperidinyl)acetamide, also known as GW842166X, is a novel chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. It belongs to the class of piperidine-based compounds and has been studied extensively for its biochemical and physiological effects.

Mechanism of Action

N-[2-(4-isopropoxyphenyl)ethyl]-2-(2-oxo-1-piperidinyl)acetamide acts as a selective antagonist of the histamine H3 receptor, which is involved in the regulation of neurotransmitter release in the brain. By blocking the H3 receptor, N-[2-(4-isopropoxyphenyl)ethyl]-2-(2-oxo-1-piperidinyl)acetamide enhances the release of neurotransmitters such as acetylcholine, dopamine, and norepinephrine, which are essential for cognitive function.
Biochemical and Physiological Effects
Studies have shown that N-[2-(4-isopropoxyphenyl)ethyl]-2-(2-oxo-1-piperidinyl)acetamide has significant effects on cognitive function, memory, and learning. It has also been shown to have potential anti-inflammatory and analgesic effects. Additionally, N-[2-(4-isopropoxyphenyl)ethyl]-2-(2-oxo-1-piperidinyl)acetamide has been shown to have a favorable safety profile, with no significant adverse effects observed in animal studies.

Advantages and Limitations for Lab Experiments

N-[2-(4-isopropoxyphenyl)ethyl]-2-(2-oxo-1-piperidinyl)acetamide has several advantages for lab experiments, including its high selectivity for the H3 receptor, its favorable safety profile, and its potential therapeutic applications. However, its synthesis is complex and time-consuming, which may limit its use in large-scale experiments.

Future Directions

There are several potential future directions for research on N-[2-(4-isopropoxyphenyl)ethyl]-2-(2-oxo-1-piperidinyl)acetamide, including further studies on its potential therapeutic applications, optimization of its synthesis method, and investigation of its effects on other neurotransmitter systems. Additionally, studies on the pharmacokinetics and metabolism of N-[2-(4-isopropoxyphenyl)ethyl]-2-(2-oxo-1-piperidinyl)acetamide could provide valuable insights into its potential clinical applications.

Synthesis Methods

The synthesis of N-[2-(4-isopropoxyphenyl)ethyl]-2-(2-oxo-1-piperidinyl)acetamide involves a multi-step process that includes the reaction of 4-isopropoxyphenylacetic acid with thionyl chloride to form the corresponding acid chloride. This is then reacted with N-(2-aminoethyl) piperidine to form the amide intermediate, which is subsequently cyclized to form N-[2-(4-isopropoxyphenyl)ethyl]-2-(2-oxo-1-piperidinyl)acetamide.

Scientific Research Applications

N-[2-(4-isopropoxyphenyl)ethyl]-2-(2-oxo-1-piperidinyl)acetamide has been extensively studied for its potential therapeutic applications, particularly in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. It has also been studied for its potential anti-inflammatory and analgesic effects.